Cas no 131346-20-8 (null)

• Product Name: null
• CAS No: 131346-20-8
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 898586
• PubChem ID: 22504315
• Update Time: 2025-04-19

null Chemical and Physical Properties

Names and Identifiers

• null
• 3-methyl-1-oxidopyridin-1-ium-4-carboxylic acid
• 4-Pyridinecarboxylicacid,3-methyl-,1-oxide(9CI)
• 3-methyl-1-oxy-isonicotinic acid
• 3-Methylpyridine-4-carboxylic acid N-oxide

• Inchi： 1S/C7H7NO3/c1-5-4-8(11)3-2-6(5)7(9)10/h2-4H,1H3,(H,9,10)
• InChI Key： OMPBCHVDILLLFU-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC(C(=O)O)=C(C)C=1

Computed Properties

• Exact Mass: 153.04300
• Monoisotopic Mass: 153.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 62.76000
• LogP: 1.12170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids